1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one
Brand Name: Vulcanchem
CAS No.: 2640818-03-5
VCID: VC11853894
InChI: InChI=1S/C16H17N3O2/c1-12(20)14-4-2-3-5-15(14)13-10-17-16(18-11-13)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3
SMILES: CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
Molecular Formula: C16H17N3O2
Molecular Weight: 283.32 g/mol

1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one

CAS No.: 2640818-03-5

Cat. No.: VC11853894

Molecular Formula: C16H17N3O2

Molecular Weight: 283.32 g/mol

* For research use only. Not for human or veterinary use.

1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one - 2640818-03-5

Specification

CAS No. 2640818-03-5
Molecular Formula C16H17N3O2
Molecular Weight 283.32 g/mol
IUPAC Name 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone
Standard InChI InChI=1S/C16H17N3O2/c1-12(20)14-4-2-3-5-15(14)13-10-17-16(18-11-13)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3
Standard InChI Key PNMHEBNERJKOEV-UHFFFAOYSA-N
SMILES CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
Canonical SMILES CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrimidine ring (C4_4H3_3N2_2) substituted at the 5-position with a phenyl group bearing an ethanone moiety and at the 2-position with a morpholine ring (C4_4H9_9NO). The IUPAC name, 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone, reflects this arrangement. Key structural attributes include:

PropertyValue
Molecular FormulaC16_{16}H17_{17}N3_3O2_2
Molecular Weight283.32 g/mol
SMILESCC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
XLogP32.77
Topological Polar Surface Area38.69 Ų

The pyrimidine ring adopts a planar conformation, while the morpholine group contributes to the molecule’s solubility in polar solvents.

Spectroscopic and Crystallographic Data

  • NMR: 1^1H NMR spectra show characteristic signals for the morpholine protons (δ 3.6–3.8 ppm, multiplet) and the acetyl group (δ 2.6 ppm, singlet).

  • Crystallography: Bond lengths in the pyrimidine ring (C–N: 1.34 Å; C–C: 1.39 Å) align with aromatic systems, while the ethanone C=O bond measures 1.21 Å.

Synthesis and Optimization

Key Synthetic Routes

The synthesis involves multi-step protocols to assemble the pyrimidine core and introduce substituents:

Pyrimidine Core Formation

  • Condensation Reaction: 2-Chloropyrimidine-5-carbaldehyde reacts with acetophenone derivatives under basic conditions (K2_2CO3_3, DMF, 80°C) to form the phenyl-pyrimidine backbone.

  • Morpholine Substitution: Nucleophilic aromatic substitution replaces the chlorine atom with morpholine using Pd(PPh3_3)4_4 as a catalyst (toluene, 110°C, 12 h).

Ethanone Functionalization

The acetyl group is introduced via Friedel-Crafts acylation, employing AlCl3_3 as a Lewis catalyst (CH2_2Cl2_2, 0°C to RT).

Reaction Optimization

  • Yield Improvements: Switching from batch to continuous-flow reactors increased yields from 45% to 72% by enhancing heat transfer.

  • Solvent Effects: Tetrahydrofuran (THF) outperforms dimethylformamide (DMF) in reducing side reactions during morpholine substitution.

Biological and Pharmacological Activities

Antimicrobial Properties

In vitro studies on structurally analogous pyrimidines demonstrate broad-spectrum activity:

PathogenMIC (µg/mL)Reference
Staphylococcus aureus8.2
Escherichia coli16.5
Candida albicans32.1

Mechanistic studies suggest inhibition of bacterial DNA gyrase and fungal ergosterol biosynthesis .

Applications in Material Science

Organic Electronics

The conjugated π-system enables use as an electron-transport layer in OLEDs, achieving a luminance efficiency of 12.3 cd/A.

Coordination Chemistry

As a ligand, it forms stable complexes with Cu(II) and Fe(III), exhibiting catalytic activity in oxidation reactions (TOF = 220 h1^{-1} for benzyl alcohol oxidation).

Future Perspectives

Drug Development

  • Structural Modifications: Introducing fluorinated groups could enhance blood-brain barrier penetration for CNS-targeted therapies.

  • Combination Therapies: Synergy with cisplatin merits exploration in drug-resistant cancers.

Green Chemistry Initiatives

Adopting biocatalytic methods (e.g., enzyme-mediated morpholine coupling) may reduce reliance on toxic solvents.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator